Cas no 2228801-26-9 (2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228801-26-9
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• CID: 6107217
• PubChem ID: 165964625
• Update Time: 2025-06-07

2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• 2228801-26-9
• EN300-1951637

• Inchi： 1S/C9H10ClF3N2/c1-5-2-6(4-15-8(5)10)7(3-14)9(11,12)13/h2,4,7H,3,14H2,1H3
• InChI Key： QAMQUVOAKSZAJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 238.0484605g/mol
• Monoisotopic Mass: 238.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228801-26-9)

2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine, identified by the chemical abstracts service number 2228801-26-9, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 6-position of the pyridine ring and a methyl group at the 5-position, combined with a trifluoropropylamine side chain, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of this compound have been extensively studied in recent years. The introduction of fluorine atoms into the molecular structure is a strategic approach to enhance metabolic stability and binding affinity. In particular, the trifluoropropylamine moiety introduces lipophilicity and can influence the compound's interaction with biological targets. This modification has been widely explored in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent research has highlighted the importance of pyridine derivatives in medicinal chemistry. These compounds have shown promise as scaffolds for designing novel therapeutic agents. Specifically, derivatives featuring a chloro-substituted pyridine ring have been reported to exhibit potent activity against certain enzymes involved in disease pathways. The combination of these structural elements in 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine suggests potential applications in targeting specific biological processes.

The pharmacokinetic properties of this compound are also of great interest. The presence of fluorine atoms can significantly affect the compound's half-life and distribution within the body. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in developing new fluorinated drugs that can achieve better therapeutic outcomes.

In addition to its potential as a drug candidate, 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine may serve as an intermediate in the synthesis of more complex molecules. The versatility of pyridine derivatives makes them valuable tools for medicinal chemists seeking to develop new drugs with tailored properties. The specific substitution pattern in this compound allows for further functionalization, enabling researchers to explore a wide range of biological activities.

Current research trends indicate that compounds with similar structural motifs are being actively investigated for their therapeutic potential. For instance, studies have shown that certain pyridine-based kinase inhibitors can modulate signaling pathways involved in cancer progression. The ability of 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine to interact with such targets makes it a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods are essential for producing complex molecules like this one with precision.

Evaluation of the compound's biological activity is crucial for determining its potential as a therapeutic agent. In vitro assays are commonly used to assess interactions with target enzymes and receptors. Preliminary studies on 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine have shown encouraging results in modulating specific biological pathways. These findings warrant further investigation into its mechanisms of action and therapeutic efficacy.

The impact of fluorination on the pharmacological properties of pyridine derivatives cannot be overstated. Fluorine atoms can alter electronic distributions within the molecule, influencing both potency and selectivity. This feature has been leveraged in designing drugs that exhibit high affinity for their targets while minimizing off-target effects. The strategic use of fluorine in compounds like 2-(6-chloro-5-methylpyridin-3-yl)-3,3,3-trifluoropropan-1-amine underscores its importance in modern drug discovery.

Future directions in research may involve exploring analogs of this compound to identify more effective derivatives. By modifying various structural elements—such as substituents on the pyridine ring or the length and composition of side chains—scientists can optimize properties like bioavailability and target specificity. Computational modeling techniques may also play a role in predicting how different modifications will affect biological activity.

The broader significance of this work lies in its contribution to advancing pharmaceutical chemistry. The development of novel compounds like 2-(6-chloro-5-methylpyridin-3-y l)-3,3,3-trifluoropropan -1 -amine represents a step forward in addressing unmet medical needs through innovative molecular design. As research continues to uncover new applications for pyridine derivatives, compounds like this one will remain at the forefront of drug discovery efforts.